Cas no 1349708-75-3 (5-(Thiomethyl)-2-(trifluoromethoxy)-benzenethiol)

• Product Name: 5-(Thiomethyl)-2-(trifluoromethoxy)-benzenethiol
• CAS No: 1349708-75-3
• MF: C₈H₇F₃OS₂
• MW: 240.265790224075
• CID: 4591476
• Update Time: 2023-04-03

5-(Thiomethyl)-2-(trifluoromethoxy)-benzenethiol Chemical and Physical Properties

Names and Identifiers

• 5-methylsulfanyl-2-(trifluoromethoxy)benzenethiol
• Benzenethiol, 5-(methylthio)-2-(trifluoromethoxy)-
• 5-(Thiomethyl)-2-(trifluoromethoxy)-benzenethiol

• Inchi： 1S/C8H7F3OS2/c1-14-5-2-3-6(7(13)4-5)12-8(9,10)11/h2-4,13H,1H3
• InChI Key： LCOZOPWZEBCVSU-UHFFFAOYSA-N
• SMILES： C1(S)=CC(SC)=CC=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3